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The table below summarizes the key physical properties and solubility data for these related compounds,

based on biochemical database records.

Property Alpha-D-Glucose Alpha-D-Glucose 6-phosphate

IUPAC Name (2S,3R,4S,5S,6R)-6-

(hydroxymethyl)oxane-2,3,4,5-
tetrol [1]

{[(2R,3S,4S,5R,6S)-3,4,5,6-

tetrahydroxyoxan-2-yl]methoxy}phosphonic
acid [2]

Chemical Formula C6H12O6 [1] C6H13O9P [2]

Average
Molecular Weight

180.1559 g/mol [1] 260.1358 g/mol [2]

State Solid [1] Not Specified

Melting Point 146 °C [1] Not Available

Experimental
Water Solubility

500 mg/mL at 20 °C [1] 31.4 mg/mL (Predicted) [2]

Predicted Water
Solubility

782 g/L [1] -
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Alpha-D-glucose and its phosphorylated derivative, alpha-D-glucose 6-phosphate, are central metabolites in

many biological systems. The diagram below illustrates the key metabolic pathways involving these

molecules.
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This diagram shows the initial steps of carbohydrate metabolism. Alpha-D-glucose is transported into the

cell and phosphorylated to form Alpha-D-glucose 6-phosphate, a key branch point metabolite that feeds

into glycolysis, the pentose phosphate pathway, and glycogen synthesis [2] [1].

Key Experimental Considerations for Solubility

Based on the broader context of glucose chemistry, here are some experimental factors to consider for

solubility studies:

Temperature Dependence: The solubility of alpha-D-glucose is documented at a specific

temperature (20°C) [1]. For your own experiments, controlling and reporting temperature is crucial for
reproducibility.

pH and Ionic Environment: The solubility of a compound, particularly one like glucose 6-phosphate
which carries a charge (physiological charge: -2) [2], can be significantly influenced by the pH and

buffer composition of the solution.
Experimental Measurement: Common methods for determining solubility include gravimetric

analysis (measuring the mass of dissolved solute after saturation) and various spectroscopic
techniques. Using radiolabeled substrates, such as D-glucose labeled with 14C or 3H, can provide

extremely sensitive measurements of uptake and utilization in complex biological systems, which can
be related to solubility and transport [3].
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To cite this document: Smolecule. [Physical Properties and Solubility Data]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b8123352#paph-alpha-d-glc-

solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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